Cas no 910321-87-8 (5-Isoxazolecarboxylic acid, 3-ethyl-, methyl ester)
910321-87-8 structure
Product Name:5-Isoxazolecarboxylic acid, 3-ethyl-, methyl ester
CAS No:910321-87-8
MF:C7H9NO3
MW:155.151262044907
CID:1021680
PubChem ID:45117973
Update Time:2025-04-20
5-Isoxazolecarboxylic acid, 3-ethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolecarboxylic acid, 3-ethyl-, methyl ester
- 910321-87-8
- SCHEMBL5281685
- methyl 3-ethylisoxazole-5-carboxylate
-
- Inchi: 1S/C7H9NO3/c1-3-5-4-6(11-8-5)7(9)10-2/h4H,3H2,1-2H3
- InChI Key: LGIMKMLVJACHCV-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)=CC(CC)=N1
Computed Properties
- Exact Mass: 155.058
- Monoisotopic Mass: 155.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3A^2
- XLogP3: 1.4
5-Isoxazolecarboxylic acid, 3-ethyl-, methyl ester Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
910321-87-8 (5-Isoxazolecarboxylic acid, 3-ethyl-, methyl ester) Related Products
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